Cas no 1805036-95-6 (4-Cyano-3-difluoromethoxy-2-ethylbenzenesulfonyl chloride)

• Product Name: 4-Cyano-3-difluoromethoxy-2-ethylbenzenesulfonyl chloride
• CAS No: 1805036-95-6
• MF: C₁₀H₈ClF₂NO₃S
• MW: 295.690227508545
• CID: 5011341
• Update Time: 2025-06-08

4-Cyano-3-difluoromethoxy-2-ethylbenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-Cyano-3-difluoromethoxy-2-ethylbenzenesulfonyl chloride

• Inchi： 1S/C10H8ClF2NO3S/c1-2-7-8(18(11,15)16)4-3-6(5-14)9(7)17-10(12)13/h3-4,10H,2H2,1H3
• InChI Key： PUPOMXDCOICNEE-UHFFFAOYSA-N
• SMILES： ClS(C1C=CC(C#N)=C(C=1CC)OC(F)F)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 428
• XLogP3: 3.4
• Topological Polar Surface Area: 75.5

Additional information on 4-Cyano-3-difluoromethoxy-2-ethylbenzenesulfonyl chloride

Introduction to 4-Cyano-3-difluoromethoxy-2-ethylbenzenesulfonyl chloride (CAS No. 1805036-95-6)

4-Cyano-3-difluoromethoxy-2-ethylbenzenesulfonyl chloride (CAS No. 1805036-95-6) is a specialized organic compound with a unique structure and a wide range of potential applications in the fields of medicinal chemistry and materials science. This compound is characterized by its cyano, difluoromethoxy, and ethyl substituents, which confer specific chemical properties and reactivity profiles. In this article, we will delve into the chemical structure, synthesis methods, and potential applications of this compound, drawing on the latest research findings to provide a comprehensive overview.

The molecular formula of 4-Cyano-3-difluoromethoxy-2-ethylbenzenesulfonyl chloride is C₁₂H₉ClF₂NOS, and its molecular weight is approximately 287.71 g/mol. The presence of the cyano group (-CN) imparts significant electron-withdrawing properties, while the difluoromethoxy group (-OCHF₂) enhances the compound's lipophilicity and metabolic stability. The ethyl substituent (-C₂H₅) adds steric bulk and influences the compound's overall conformation and reactivity.

The synthesis of 4-Cyano-3-difluoromethoxy-2-ethylbenzenesulfonyl chloride typically involves a multi-step process. One common approach is to start with 4-cyano-3-difluoromethoxytoluene, which can be synthesized from commercially available starting materials through a series of reactions including substitution, oxidation, and sulfonylation. The final step involves the introduction of the sulfonyl chloride group using thionyl chloride (SOCl₂) or another suitable reagent. This synthetic route has been optimized in recent studies to improve yield and purity, making it more feasible for large-scale production.

In terms of its applications, 4-Cyano-3-difluoromethoxy-2-ethylbenzenesulfonyl chloride has shown promise in various areas of medicinal chemistry. For instance, it has been investigated as a building block for the synthesis of novel pharmaceuticals with potential therapeutic applications. The unique combination of functional groups in this compound allows for the design of molecules with specific biological activities, such as enzyme inhibitors or receptor modulators. Recent research has focused on its use in the development of anti-inflammatory agents and anticancer drugs.

Beyond medicinal chemistry, 4-Cyano-3-difluoromethoxy-2-ethylbenzenesulfonyl chloride also finds applications in materials science. Its high reactivity and ability to form stable covalent bonds make it a valuable intermediate in the synthesis of functional polymers and coatings. These materials can be tailored for specific properties such as thermal stability, mechanical strength, and chemical resistance, making them suitable for use in advanced technologies like electronics and aerospace.

The physical properties of 4-Cyano-3-difluoromethoxy-2-ethylbenzenesulfonyl chloride, including its melting point, boiling point, and solubility characteristics, have been extensively studied. These properties are crucial for optimizing its use in various applications. For example, its solubility in organic solvents such as dichloromethane (DCM) and dimethylformamide (DMF) makes it easy to handle in laboratory settings and industrial processes.

Safety considerations are an important aspect when working with any chemical compound. While 4-Cyano-3-difluoromethoxy-2-ethylbenzenesulfonyl chloride is not classified as a hazardous material under current regulations, it is essential to follow standard laboratory safety protocols when handling this compound. Proper personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn at all times to minimize exposure risks.

In conclusion, 4-Cyano-3-difluoromethoxy-2-ethylbenzenesulfonyl chloride (CAS No. 1805036-95-6) is a versatile organic compound with significant potential in both medicinal chemistry and materials science. Its unique chemical structure and properties make it an attractive candidate for further research and development. As new synthetic methods continue to be optimized and novel applications are discovered, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.